Cas no 79786-04-2 (Casuariin)

Casuariin structure
Casuariin structure
Product name:Casuariin
CAS No:79786-04-2
MF:C34H24O22
MW:784.541
CID:2006282
PubChem ID:14035442

Casuariin Chemical and Physical Properties

Names and Identifiers

    • Casuariin
    • CHEMBL509562
    • BDBM50269546
    • (14R,15S,19R)-14-((10R,11R)-3,4,5,11,17,18,19-heptahydroxy-8,14-dioxo-9,13-dioxatricyclo(13.4.0.02,7)nonadeca-1(19),2,4,6,15,17-hexaen-10-yl)-2,3,4,7,8,9,19-heptahydroxy-13,16-dioxatetracyclo(13.3.1.05,18.06,11)nonadeca-1,3,5(18),6,8,10-hexaene-12,17-dione
    • 79786-04-2
    • SCHEMBL1883046
    • (14R,15S,19R)-14-[(10R,11R)-3,4,5,11,17,18,19-heptahydroxy-8,14-dioxo-9,13-dioxatricyclo[13.4.0.02,7]nonadeca-1(19),2,4,6,15,17-hexaen-10-yl]-2,3,4,7,8,9,19-heptahydroxy-13,16-dioxatetracyclo[13.3.1.05,18.06,11]nonadeca-1,3,5(18),6,8,10-hexaene-12,17-dione
    • Inchi: InChI=1S/C34H24O22/c35-8-1-5-12(21(42)18(8)39)13-6(2-9(36)19(40)22(13)43)32(50)54-28(11(38)4-53-31(5)49)30-29-26(47)17-16(34(52)55-29)15(24(45)27(48)25(17)46)14-7(33(51)56-30)3-10(37)20(41)23(14)44/h1-3,11,26,28-30,35-48H,4H2
    • InChI Key: CHBITXAMNKHJCR-UHFFFAOYSA-N
    • SMILES: OC1C2OC(=O)c3c1c(O)c(O)c(O)c3-c1c(O)c(O)c(O)cc1C(=O)OC2C1OC(=O)c2cc(O)c(O)c(O)c2-c2c(O)c(O)c(O)cc2C(=O)OCC1O

Computed Properties

  • Exact Mass: 784.07592239Da
  • Monoisotopic Mass: 784.07592239Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 14
  • Hydrogen Bond Acceptor Count: 22
  • Heavy Atom Count: 56
  • Rotatable Bond Count: 1
  • Complexity: 1530
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.226
  • Topological Polar Surface Area: 388Ų

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